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Cat. No.: B12383595

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the genotoxicity studies conducted

on the food additive E104 Quinoline Yellow. The information is compiled from a range of

scientific literature and regulatory assessments, presenting a detailed analysis of the available

data for an informed scientific audience.

Executive Summary
Quinoline Yellow (E104) is a synthetic greenish-yellow food colorant. Its genotoxic potential has

been the subject of numerous investigations, yielding a complex and sometimes contradictory

body of evidence. While regulatory bodies have historically concluded that Quinoline Yellow is

not genotoxic, more recent in vitro studies have raised concerns, suggesting potential for DNA

damage and chromosomal aberrations. This guide will delve into the specifics of these studies,

presenting the methodologies and quantitative data in a structured format to facilitate critical

evaluation.
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A variety of in vitro assays have been employed to investigate the genotoxic effects of

Quinoline Yellow on bacterial and mammalian cells.

Bacterial Reverse Mutation Assay (Ames Test)
The Ames test is a widely used method to assess the mutagenic potential of chemical

compounds by measuring their ability to induce reverse mutations in histidine-requiring strains

of Salmonella typhimurium.

Experimental Protocol:

Test System:Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537, with and

without metabolic activation (S9 mix).

Method: Plate incorporation method. Various concentrations of Quinoline Yellow were added

to molten top agar containing the bacterial culture and, where applicable, the S9 mix. This

mixture was then poured onto minimal glucose agar plates.

Incubation: Plates were incubated at 37°C for 48-72 hours.

Endpoint: The number of revertant colonies (his+) was counted and compared to the

spontaneous reversion rate in the negative control.

Data Summary:

Test System
Concentration
Range

Metabolic
Activation (S9)

Result Reference

S. typhimurium

TA98, TA100,

TA1535, TA1537,

TA1538

Up to 50 µ

g/plate
With and Without Negative [1]

S. typhimurium

TA98, TA100,

TA1535, TA1537

Up to 5 mg/plate With and Without Negative [1]

E. coli WP2 uvrA Up to 5 mg/plate With and Without Negative [1]
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The available data from Ames tests consistently show a lack of mutagenic activity for Quinoline

Yellow, both with and without metabolic activation.[1]
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Ames Test Experimental Workflow

Mammalian Cell Assays
Micronucleus Test

The in vitro micronucleus test identifies substances that cause chromosomal damage by

detecting the presence of small, membrane-bound DNA fragments (micronuclei) in the

cytoplasm of interphase cells.

Experimental Protocol:

Test System: Human peripheral lymphocytes or HepG2 cells.

Method: Cell cultures were treated with various concentrations of Quinoline Yellow. For

lymphocytes, cytochalasin B was added to block cytokinesis, resulting in binucleated cells

where micronuclei are more easily scored.

Exposure: Typically 24 hours.
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Endpoint: The frequency of micronucleated cells was determined by microscopic analysis

and compared to a negative control.

Data Summary:

Test System
Concentration
Range

Result Reference

Human Peripheral

Lymphocytes
Up to ~0.9 mg/mL

Positive at all

concentrations
[1]

HepG2 Cells 0.5 - 20 µg/mL

Dose-dependent

increase in

micronuclei

[2]

Recent studies have demonstrated that Quinoline Yellow can induce micronucleus formation in

human lymphocytes and HepG2 cells, indicating clastogenic (chromosome breaking) and/or

aneugenic (chromosome loss) effects.[1][2]
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In Vitro Micronucleus Test Workflow

Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.

Experimental Protocol:

Test System: Human peripheral lymphocytes or HepG2 cells.
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Method: Cells were treated with Quinoline Yellow, embedded in agarose on a microscope

slide, and then lysed. The slides were subjected to electrophoresis under alkaline conditions.

Endpoint: DNA damage was quantified by measuring the length and intensity of the "comet

tail," which represents fragmented DNA that has migrated away from the nucleus.

Data Summary:

Test System
Concentration
Range

Result Reference

Human Peripheral

Lymphocytes
Up to ~0.9 mg/mL

Positive (significant at

highest concentration)
[1]

HepG2 Cells 0.5 - 20 µg/mL

Dose-dependent

increase in DNA

damage

[2]

HepG2 Cells 7.3 µM and higher
Genotoxic, caused

chromosomal damage
[2]

Studies utilizing the comet assay have shown that Quinoline Yellow can induce DNA damage in

a dose-dependent manner in both human lymphocytes and HepG2 cells.[1][2]
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Comet Assay Experimental Workflow

Mouse Lymphoma Assay (MLA)

The MLA is used to detect gene mutations in mammalian cells.
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Data Summary:

Test System Concentration
Metabolic
Activation (S9)

Result Reference

L5178Y mouse

lymphoma cells
Up to 3.8 mg/mL With and Without Negative [1]

In the mouse lymphoma assay, Quinoline Yellow did not induce mutations.[1]

In Vivo Genotoxicity Studies
In vivo studies are crucial for assessing the genotoxic potential of a substance in a whole

organism, taking into account metabolic and pharmacokinetic processes.

Micronucleus Test

Experimental Protocol:

Test System: NMRI mice.

Method: Mice were administered Quinoline Yellow by gavage at single doses.

Dose Levels: 0, 0.5, 1, or 2 g/kg body weight.

Sample Collection: Bone marrow cells were collected at 24 and 48 hours post-treatment.

Endpoint: The frequency of micronucleated polychromatic erythrocytes was determined.

Data Summary:

Test System Dose Range Result Reference

NMRI mice Up to 2 g/kg bw Negative [1]

The in vivo micronucleus test in mice did not show any evidence of chromosomal damage

induced by Quinoline Yellow.[1]
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Regulatory Stances and Discrepancies
Regulatory bodies such as the European Food Safety Authority (EFSA) and the Joint

FAO/WHO Expert Committee on Food Additives (JECFA) have periodically reviewed the safety

of Quinoline Yellow.

EFSA (2009): In its re-evaluation, EFSA noted that Quinoline Yellow was negative in in vitro

genotoxicity and long-term carcinogenicity studies.[3]

JECFA: Previous evaluations by JECFA also did not raise concerns about the genotoxicity of

Quinoline Yellow.[3]

However, there is a notable discrepancy between these regulatory conclusions and the findings

of more recent academic research. One potential reason for this is the composition of the

Quinoline Yellow used in different studies. The commercial product is a mixture of mono-, di-,

and trisulfonated quinophthalone dyes. It has been suggested that studies using a higher

proportion of the monosulfonated component are more likely to show positive genotoxic effects.

[4]
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Conflicting Evidence in Quinoline Yellow Genotoxicity

Molecular Mechanisms
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Recent research has begun to explore the molecular mechanisms underlying the observed

genotoxicity of Quinoline Yellow in vitro. One study found that treatment of HepG2 cells with

Quinoline Yellow led to the upregulation of numerous genes involved in DNA repair pathways,

including ATR/ATM signaling, nucleotide excision repair, base excision repair, and mismatch

repair.[5] This suggests that the cells are mounting a response to DNA damage induced by the

colorant. Specifically, genes such as ATR, CHEK1, CHEK2, ERCC1, and XPA were significantly

upregulated.[5]

Conclusion
The genotoxicity of E104 Quinoline Yellow remains a subject of scientific debate. While a range

of in vitro and in vivo studies, particularly older ones, have indicated a lack of genotoxic activity,

leading to regulatory approval, more recent in vitro evidence points towards a potential for DNA

damage and chromosomal aberrations in mammalian cells. The discrepancy in findings may be

attributable to variations in the chemical composition of the tested substance. Further research

is warranted to clarify the genotoxic risk of Quinoline Yellow, particularly concerning the specific

components of the commercial mixture and their effects in vivo at relevant exposure levels. For

drug development professionals, the conflicting data on Quinoline Yellow underscores the

importance of thoroughly evaluating the genotoxic potential of excipients and understanding

the nuances of toxicological data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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